Cas no 22115-41-9 (2-(Bromomethyl)benzonitrile)

• Product Name: 2-(Bromomethyl)benzonitrile
• CAS No: 22115-41-9
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD00001794
• CID: 51968
• PubChem ID: 89599
• Update Time: 2026-04-29

2-(Bromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzyl bromide
• 2-(Bromomethyl)benzonitrile
• alpha-bromo-ortho-tolunitrile
• alpha-bromo-o-toluonitrile
• a-Bromo-o-tolunitrile
• o-Cyanobenzyl Bromide
• 1-cyano-2-bromomethyl benzene
• 2-(3-FLUOROBENZYLOXY)-5-NITROBENZALDEHYDE
• 2-bromomethyl-benzonitrile
• alpha-Bromo-o-tolunitrile
• o-bromomethylbenzonitrile
• α-Bromo-o-tolunitrile
• CS-W018538
• 182897-42-3
• 2(bromomethyl)benzonitrile
• DTXSID40176632
• 2-bromomethylbenzonitrile
• alpha-bromo-o-tolunitril
• alpha bromo-o-tolunitrile
• Benzonitrile, (bromomethyl)-
• alpha bromotolunitrile
• EN300-18144
• alpha-bromo 2-cyanotoluene
• 1-bromomethyl-2-cyano-benzene
• Benzonitrile, 2-(bromomethyl)-
• AM20090713
• J-014514
• 2-cyanobenzylbromid
• FT-0622121
• A25106
• 1-(bromomethyl)-2-cyano-benzene
• ALPHA-BROM-O-TOLUNITRILE
• SCHEMBL899
• 2-cyanobenzylbromide
• SB35518
• J-519570
• alpha-bromotolunitrile
• .alpha.-Bromo-o-toluonitrile
• 2-cyano-benzylbromide
• 2-(bromomethyl) benzonitrile
• 2-cyano benzyl bromide
• .alpha.-Bromo-o-tolunitrile
• 2-cyano-benzyl bromide
• 2-bromomethyl benzonitrile
• (2-cyanophenyl)methyl bromide
• o-Tolunitrile, .alpha.-bromo-
• 22115-41-9
• BCP08886
• STR03681
• AC-7183
• 2-bromomethylcyanobenzene
• 2-(Bromomethyl)benzonitrile, >=97%
• AKOS000267981
• MFCD00001794
• STK009853
• DB-019491
• 4JJW3K9YJF
• DTXCID3099123
• o-Tolunitrile, alpha-bromo-

• MDL： MFCD00001794
• Inchi： 1S/C8H6BrN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
• InChI Key： QGXNHCXKWFNKCG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C#N
• BRN： 742605

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.5466 (rough estimate)
• Melting Point: 72.0 to 74.0 deg-C
• Boiling Point: 111°C/1.5mmHg(lit.)
• Flash Point: 113.8±20.4 °C
• Refractive Index: 1.6550 (estimate)
• PSA: 23.79000
• LogP: 2.45318

2-(Bromomethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：10-19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(Bromomethyl)benzonitrile

Professional Introduction to 2-(Bromomethyl)benzonitrile (CAS No. 22115-41-9)

2-(Bromomethyl)benzonitrile, with the chemical formula C₇H₅BrN and CAS number 22115-41-9, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound features a benzene ring substituted with a nitrile group and a bromomethyl side chain, making it a valuable building block for the development of various chemical entities.

The unique structural properties of 2-(Bromomethyl)benzonitrile enable its use in multiple synthetic pathways. The presence of both the nitrile group and the bromomethyl functionality allows for diverse chemical transformations, including nucleophilic substitution, addition reactions, and cross-coupling reactions. These characteristics make it particularly useful in the synthesis of complex molecules such as pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, 2-(Bromomethyl)benzonitrile has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. The benzonitrile moiety is known to enhance the bioavailability and metabolic stability of drug candidates, while the bromomethyl group provides a reactive site for further functionalization. This combination has led to its incorporation in the synthesis of various bioactive compounds.

One notable application of 2-(Bromomethyl)benzonitrile is in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to synthesize novel inhibitors of enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical studies, highlighting the importance of 2-(Bromomethyl)benzonitrile as a key intermediate in oncology research.

The pharmaceutical industry has also explored the use of 2-(Bromomethyl)benzonitrile in the synthesis of central nervous system (CNS) drugs. The benzonitrile group is particularly relevant in this context due to its ability to cross the blood-brain barrier, facilitating the development of neuroactive compounds. Recent studies have demonstrated its role in creating new analogs with enhanced pharmacological properties, including improved binding affinity and reduced side effects.

Beyond pharmaceutical applications, 2-(Bromomethyl)benzonitrile finds utility in materials science and polymer chemistry. Its reactivity allows for the introduction of functional groups into polymers, leading to materials with tailored properties such as increased durability or biodegradability. This has opened up new possibilities for sustainable manufacturing processes and advanced material development.

The synthesis of 2-(Bromomethyl)benzonitrile typically involves bromination reactions on benzonitrile derivatives. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These advancements include catalytic processes and green chemistry approaches that minimize waste and energy consumption.

In conclusion, 2-(Bromomethyl)benzonitrile (CAS No. 22115-41-9) is a multifunctional compound with broad applications across multiple scientific disciplines. Its role as a key intermediate in organic synthesis, pharmaceutical development, and material science underscores its importance in modern chemical research. As new methodologies and applications continue to emerge, the relevance of this compound is expected to grow further, driving innovation and discovery in various fields.